(5E)-5-[3-bromo-5-ethoxy-4-(naphthalen-1-ylmethoxy)benzylidene]-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C30H22BrClFNO4S
• Molecular Weight: 626.9 g/mol
• IUPAC Name: (5E)-5-[[3-bromo-5-ethoxy-4-(naphthalen-1-ylmethoxy)phenyl]methylidene]-3-[(2-chloro-6-fluorophenyl)methyl]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C30H22BrClFNO4S/c1-2-37-26-14-18(13-23(31)28(26)38-17-20-9-5-8-19-7-3-4-10-21(19)20)15-27-29(35)34(30(36)39-27)16-22-24(32)11-6-12-25(22)33/h3-15H,2,16-17H2,1H3/b27-15+
• InChI Key: AGOAGKDEHZDFIJ-JFLMPSFJSA-N
• Isomeric SMILES: CCOC1=C(C(=CC(=C1)/C=C/2\C(=O)N(C(=O)S2)CC3=C(C=CC=C3Cl)F)Br)OCC4=CC=CC5=CC=CC=C54
• SMILES: CCOC1=C(C(=CC(=C1)C=C2C(=O)N(C(=O)S2)CC3=C(C=CC=C3Cl)F)Br)OCC4=CC=CC5=CC=CC=C54

Description

(5E)-5-[3-bromo-5-ethoxy-4-(naphthalen-1-ylmethoxy)benzylidene]-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione, also known as BNTX, is a thiazolidinedione derivative that has been extensively studied for its potential use as a therapeutic agent. This compound has shown promising results in various scientific research applications, including its ability to act as a selective antagonist of the κ-opioid receptor.

Mechanism of Action

The mechanism of action of (5E)-5-[3-bromo-5-ethoxy-4-(naphthalen-1-ylmethoxy)benzylidene]-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione is based on its ability to act as a selective antagonist of the κ-opioid receptor. This receptor is a member of the opioid receptor family and is involved in the regulation of pain, stress, and addiction. (5E)-5-[3-bromo-5-ethoxy-4-(naphthalen-1-ylmethoxy)benzylidene]-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione binds to the κ-opioid receptor and blocks its activation by endogenous ligands, such as dynorphins. This blockade results in the inhibition of downstream signaling pathways, leading to analgesic and antidepressant effects.
Biochemical and Physiological Effects
(5E)-5-[3-bromo-5-ethoxy-4-(naphthalen-1-ylmethoxy)benzylidene]-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been shown to produce a range of biochemical and physiological effects. Its ability to act as a selective antagonist of the κ-opioid receptor results in analgesic and antidepressant effects, as well as the modulation of stress and addiction. (5E)-5-[3-bromo-5-ethoxy-4-(naphthalen-1-ylmethoxy)benzylidene]-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione has also been shown to modulate the immune system, with potential applications in the treatment of autoimmune diseases and cancer.

Advantages and Limitations for Lab Experiments

One of the advantages of (5E)-5-[3-bromo-5-ethoxy-4-(naphthalen-1-ylmethoxy)benzylidene]-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione is its selectivity for the κ-opioid receptor, which allows for the targeted modulation of this receptor without affecting other opioid receptors. This selectivity also reduces the risk of side effects associated with non-selective opioid receptor antagonists. However, a limitation of (5E)-5-[3-bromo-5-ethoxy-4-(naphthalen-1-ylmethoxy)benzylidene]-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione is its relatively low potency, which may require higher concentrations for effective inhibition of the κ-opioid receptor.

Future Directions

There are several future directions for the scientific research of (5E)-5-[3-bromo-5-ethoxy-4-(naphthalen-1-ylmethoxy)benzylidene]-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione. One potential direction is the development of more potent analogs of (5E)-5-[3-bromo-5-ethoxy-4-(naphthalen-1-ylmethoxy)benzylidene]-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione for improved therapeutic efficacy. Another direction is the investigation of the potential use of (5E)-5-[3-bromo-5-ethoxy-4-(naphthalen-1-ylmethoxy)benzylidene]-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione in combination with other drugs for enhanced therapeutic effects. Additionally, the modulation of the immune system by (5E)-5-[3-bromo-5-ethoxy-4-(naphthalen-1-ylmethoxy)benzylidene]-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione may have applications in the treatment of various diseases, and further research in this area is warranted.

Synthesis Methods

The synthesis of (5E)-5-[3-bromo-5-ethoxy-4-(naphthalen-1-ylmethoxy)benzylidene]-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione involves a multi-step process that starts with the reaction between 3-bromo-5-ethoxy-4-hydroxybenzaldehyde and naphthalen-1-ylmethanol to form 3-bromo-5-ethoxy-4-(naphthalen-1-ylmethoxy)benzaldehyde. This intermediate is then reacted with 2-chloro-6-fluorobenzylamine to form the corresponding imine, which is subsequently reduced with sodium borohydride to produce the desired product, (5E)-5-[3-bromo-5-ethoxy-4-(naphthalen-1-ylmethoxy)benzylidene]-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione.

Scientific Research Applications

(5E)-5-[3-bromo-5-ethoxy-4-(naphthalen-1-ylmethoxy)benzylidene]-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been extensively studied for its potential use as a therapeutic agent. One of the key scientific research applications of (5E)-5-[3-bromo-5-ethoxy-4-(naphthalen-1-ylmethoxy)benzylidene]-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione is its ability to act as a selective antagonist of the κ-opioid receptor. This receptor is involved in the regulation of pain, stress, and addiction, and its blockade has been shown to produce analgesic and antidepressant effects. (5E)-5-[3-bromo-5-ethoxy-4-(naphthalen-1-ylmethoxy)benzylidene]-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione has also been studied for its potential use in the treatment of alcohol and drug addiction, as well as its ability to modulate the immune system.